Cas no 1552459-51-4 (N-Methyl-3-thietanemethanamine)

• Product Name: N-Methyl-3-thietanemethanamine
• CAS No: 1552459-51-4
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 5251539
• Update Time: 2025-07-17

N-Methyl-3-thietanemethanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-thietanemethanamine

• Inchi： 1S/C5H11NS/c1-6-2-5-3-7-4-5/h5-6H,2-4H2,1H3
• InChI Key： QWXKJJIEMGBIEP-UHFFFAOYSA-N
• SMILES： S1CC(CNC)C1

Experimental Properties

• Density: 1.003±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 170.0±13.0 °C(Predicted)
• pka: 9.83±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes

Additional information on N-Methyl-3-thietanemethanamine

Comprehensive Overview of N-Methyl-3-thietanemethanamine (CAS No. 1552459-51-4): Properties, Applications, and Industry Insights

N-Methyl-3-thietanemethanamine (CAS No. 1552459-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of thietane derivatives, which are increasingly studied for their potential in drug discovery and material science. With the growing demand for novel bioactive molecules, researchers are exploring the synthetic pathways and applications of this compound, making it a topic of interest in both academic and industrial settings.

The molecular structure of N-Methyl-3-thietanemethanamine includes a thietane ring, a four-membered heterocycle containing sulfur, which contributes to its distinctive chemical reactivity. This structural motif is often associated with enhanced bioavailability and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent studies have highlighted its potential as a building block for designing central nervous system (CNS) targeting compounds, aligning with the current focus on neurological therapeutics.

In the context of green chemistry and sustainable synthesis, N-Methyl-3-thietanemethanamine has been investigated for its compatibility with environmentally friendly reaction conditions. Researchers are optimizing catalytic methods and solvent-free processes to reduce the environmental footprint of its production. This aligns with the broader industry trend toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as its solubility, stability, and reactivity, have been characterized to facilitate its use in various applications. For instance, its amine functionality allows for derivatization, enabling the creation of diverse analogues with tailored properties. This versatility makes it a promising candidate for high-throughput screening in drug development, particularly in the search for new therapeutic agents.

From an industrial perspective, the scalability of N-Methyl-3-thietanemethanamine synthesis is a critical consideration. Recent advancements in flow chemistry and continuous processing have demonstrated potential for large-scale production, addressing the need for cost-effective and efficient manufacturing methods. These innovations are particularly relevant to companies seeking to integrate cutting-edge technologies into their production pipelines.

In summary, N-Methyl-3-thietanemethanamine (CAS No. 1552459-51-4) represents a compelling area of research with broad implications for pharmaceuticals, materials science, and sustainable chemistry. Its structural uniqueness and adaptability position it as a valuable asset in the quest for next-generation chemical solutions. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and development efforts.